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Abstract

Pyriofenone is a novel fungicide belonging to the aryl phenyl ketone class, demonstrating high
efficacy against a range of phytopathogenic fungi, most notably powdery mildew. Its unique
mode of action, targeting the fungal actin cytoskeleton, positions it as a valuable tool in disease
management strategies, particularly in the context of increasing fungicide resistance. This
technical guide provides a comprehensive overview of pyriofenone's chemical structure,
physicochemical properties, detailed experimental protocols for its synthesis and analysis, its
mechanism of action, and a summary of its biological activity.

Chemical Identity and Structure

Pyriofenone is chemically identified as (5-chloro-2-methoxy-4-methylpyridin-3-yl)(2,3,4-
trimethoxy-6-methylphenyl)methanone.[1][2][3][4][5] It is an aromatic ketone, specifically a
benzoylpyridine derivative.[6][7]

Table 1: Chemical Identifiers for Pyriofenone
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Identifier Value

(5-chloro-2-methoxy-4-methylpyridin-3-y1)(2,3,4-

IUPAC Name
trimethoxy-6-methylphenyl)methanone[1][2][3]
CAS Number 688046-61-9[1][2][8]
Molecular Formula C1sH20CINOs[1][3][8]
Molecular Weight 365.81 g/mol [2][8]
CC1=CC(=C(C(=C1C(=0)C2=C(C(=CN=C20C)
SMILES
Cl)C)OC)OC)OC[1][2][9]
InChlKey NMVCBWZLCXANER-UHFFFAOYSA-N[1][2][8]

Physicochemical Properties

Pyriofenone is a white crystalline powder at room temperature with no discernible odor.[6] It
exhibits low solubility in water and is more soluble in various organic solvents. The octanol-
water partition coefficient (Log KOW) of 3.2 suggests a potential for bioaccumulation in fatty
tissues.[2]

Table 2: Physicochemical Properties of Pyriofenone
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Property Value Reference
White crystalline powder (20

Appearance [6]
OC)

Odor No discernible odour [6]

Melting Point 93-95 °C [11[3]

N ) Decomposes before boiling at

Boiling Point _ [1]
approximately 100 °C

Vapor Pressure 1.9x107% Pa (25 °C) [1][3][10]

Water Solubility 1.56 mg/L (20 °C, pH 6.6) [11[3][10]

Solubility in Organic Solvents
(g/L at 20°C)

Heptane: 8.8, Methanol: 20-50,

Xylene: >250, 1,2-

dichloroethane: >250, Acetone:

>250, Ethyl acetate: >250

[1]3]

Octanol-Water Partition
Coefficient (Log KOW)

3.2

[2](3]

pKa

No dissociation in

environmental pH range

[3]

Experimental Protocols
Synthesis of Pyriofenone

The synthesis of pyriofenone commences with methyl 2-chloro-4-methyl nicotinate as the

starting material. The overall process can be summarized in the following key steps:

o Methoxylation: A nucleophilic aromatic substitution (SNAr) reaction is performed to introduce

a methoxy group onto the pyridine ring of methyl 2-chloro-4-methyl nicotinate.

o Selective Chlorination: The pyridine ring undergoes selective chlorination to yield an

intermediate compound.
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» Hydrolysis: The ester group of the chlorinated intermediate is hydrolyzed to the
corresponding carboxylic acid.

e Acid Chloride Formation: The carboxylic acid is then converted to its acid chloride derivative.

» Friedel-Crafts Acylation: The final step involves a Friedel-Crafts acylation of 3,4,5-trimethoxy-
toluene with the acid chloride, catalyzed by a Lewis acid, to form the pyriofenone ketone
structure. This and the previous step can be performed as a one-pot procedure.[1]

 Purification: The crude product is purified, typically through crystallization, to yield the final
pyriofenone active ingredient.

Caption: Synthetic pathway of pyriofenone.

Analytical Methodology for Residue Analysis

The determination of pyriofenone residues in various matrices is crucial for regulatory
compliance and food safety. The most common analytical techniques employed are High-
Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS).

3.2.1. Sample Preparation
A general extraction and clean-up procedure for agricultural commodities is as follows:

o Extraction: A homogenized sample is extracted with a solvent mixture, typically acetonitrile
and water, sometimes with the addition of hydrochloric acid to improve extraction efficiency.
[2][6][10] For some matrices like wheat grain and straw, an initial hydrolysis step with dilute
HCI may be required.[2]

o Partitioning: The extract is then partitioned with a non-polar solvent such as dichloromethane
to remove interfering substances.[10]

o Clean-up: Further purification is achieved using solid-phase extraction (SPE) with a silica or
other appropriate sorbent cartridge.[2][10]

3.2.2. Instrumental Analysis
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e HPLC-UVD: The purified extract is analyzed by HPLC with a UV detector. The method is
validated for linearity, recovery, and precision. The limit of quantification (LOQ) is typically
around 0.05 mg/kg.[8][10]

o LC-MS/MS: For higher sensitivity and selectivity, LC-MS/MS is the preferred method. The
analysis is performed by monitoring the precursor ion of pyriofenone and its specific
fragment ions. This technique allows for a lower LOQ, often reaching 0.01 mg/kg in various
plant and animal matrices.[2][6]
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Caption: General workflow for pyriofenone residue analysis.

Mode of Action

Pyriofenone has a unique mode of action, classified by the Fungicide Resistance Action
Committee (FRAC) under the code 50, which indicates a disruption of the actin cytoskeleton.[1]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b131606?utm_src=pdf-body-img
https://www.benchchem.com/product/b131606?utm_src=pdf-body
https://www.benchchem.com/product/b131606?utm_src=pdf-body
https://www.iskweb.co.jp/eng/products/pdf/pyriofenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[2] This mechanism is distinct from many other classes of fungicides, making it a valuable tool
for resistance management.

The primary fungicidal effect of pyriofenone is the inhibition of actin/myosin/fimbrin function.[2]
This disruption leads to a mislocalization of the actin cytoskeleton from the apex of the fungal
hyphae.[1][10] The proper localization of actin is critical for polar growth, as it serves as a track
for the transport of vesicles containing materials necessary for cell wall synthesis and
expansion.

The disruption of this process by pyriofenone results in:

» Abnormal Hyphal Morphology: The hyphal tips exhibit swelling, collapse, and abnormal
branching.[1][10]

« Inhibition of Infection Processes: Pyriofenone effectively halts all stages of the infection
process, including hyphal growth and the formation of appressoria, which are specialized
structures for penetrating the host plant tissue.[1]

e Reduced Sporulation: The formation of conidia, the asexual spores of the fungus, is strongly
inhibited, thereby preventing secondary infections.[1]

Histochemical studies have shown that in addition to the mislocalization of actin, pyriofenone
also causes the aberrant localization of 3-glucan (a key component of the fungal cell wall) and
cytoplasmic vesicles.[10] Interestingly, the orientation of microtubules does not appear to be
affected.[10] The disruption of these critical cellular processes is hypothesized to be linked to
the interference with signaling pathways that control morphogenesis, potentially involving the
Rho family of small GTPases.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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